3-methyl-6-{4-[1-(4-pyridinylmethyl)-1H-imidazol-2-yl]-1-piperidinyl}pyridazine

• IUPAC Name: 3-methyl-6-[4-[1-(pyridin-4-ylmethyl)imidazol-2-yl]piperidin-1-yl]pyridazine
• InChI: InChI=1S/C19H22N6/c1-15-2-3-18(23-22-15)24-11-6-17(7-12-24)19-21-10-13-25(19)14-16-4-8-20-9-5-16/h2-5,8-10,13,17H,6-7,11-12,14H2,1H3
• InChI Key: ROEMWDDCWVIYJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)N2CCC(CC2)C3=NC=CN3CC4=CC=NC=C4
• Molecular Formula: C19H22N6
• Molecular Weight: 334.4 g/mol

Description

3-methyl-6-{4-[1-(4-pyridinylmethyl)-1H-imidazol-2-yl]-1-piperidinyl}pyridazine is a compound belonging to a class of chemicals that includes various heterocyclic and aromatic structures. These compounds are of interest due to their potential biological activities and diverse applications in medicinal chemistry.

Synthesis Analysis

• The synthesis of related pyridazine derivatives involves reactions with various compounds such as pyrazoloylhydroximoyl chloride, leading to the formation of imidazo[1,2-a]pyridines, imidazo[1,2-a]pyrimidines, and other derivatives (Zohdi, Osman, & Abdelhamid, 1997).
• Another study discusses the synthesis of pyridazine derivatives through reactions involving 4-nitrophenyl-1-piperidinostyrene (Abdallah, Salaheldin, & Radwan, 2007).

Molecular Structure Analysis

• The molecular structure of compounds like this compound typically involves a complex arrangement of rings, including pyridine and imidazole rings. These structures are confirmed using spectral data (Enguehard-Gueiffier et al., 2006).

Chemical Reactions and Properties

• Compounds in this class undergo various chemical reactions, forming derivatives with potential biological activities. For instance, imidazoazines and aza-analogues have shown selectivity for dopamine receptors (Enguehard-Gueiffier et al., 2006).

Future Directions

The study of this compound could be an interesting area of research, particularly in the field of medicinal chemistry. Its complex structure and the presence of multiple functional groups could make it a candidate for drug development, although further studies would be needed to determine its biological activity and potential therapeutic uses.